(2R)-4,4,4-trifluorobutan-2-amine;hydrochloride

Specification

• Molecular Formula: C4H9ClF3N
• Molecular Weight: 163.57 g/mol
• IUPAC Name: (2R)-4,4,4-trifluorobutan-2-amine;hydrochloride
• Standard InChI: InChI=1S/C4H8F3N.ClH/c1-3(8)2-4(5,6)7;/h3H,2,8H2,1H3;1H/t3-;/m1./s1
• Standard InChI Key: UNUPCHYIHXMCLJ-AENDTGMFSA-N
• Isomeric SMILES: C[C@H](CC(F)(F)F)N.Cl
• Canonical SMILES: CC(CC(F)(F)F)N.Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

(2R)-4,4,4-Trifluorobutan-2-amine hydrochloride consists of a four-carbon butane backbone with a trifluoromethyl group (-CF₃) at the terminal carbon and an amine group at the second carbon. The chiral center at the second carbon confers enantiomeric purity, with the R-configuration confirmed via X-ray crystallography. The hydrochloride salt enhances solubility in polar solvents, a critical feature for pharmaceutical formulations.

Key structural identifiers:

• IUPAC Name: (2R)-4,4,4-trifluorobutan-2-amine hydrochloride

• CAS Number: 2645436-30-0

• SMILES: CC@HN.Cl

• InChIKey: UNUPCHYIHXMCLJ-AENDTGMFSA-N

Physicochemical Characteristics

The trifluoromethyl group significantly influences the compound’s electronic and steric properties. Fluorine’s high electronegativity increases metabolic stability and lipophilicity, enhancing membrane permeability. Key properties include:

Property	Value
Molecular Weight	163.57 g/mol
Boiling Point	Not reported
Solubility	Polar solvents (e.g., H₂O)
Storage Conditions	Inert atmosphere, RT

Synthesis and Enantioselective Production

Synthetic Pathways

The synthesis of (2R)-4,4,4-trifluorobutan-2-amine hydrochloride involves multi-step processes to introduce the trifluoromethyl group and establish chirality. A common approach utilizes Sharpless asymmetric dihydroxylation (AD) to generate enantiomerically pure intermediates.

Representative Synthesis Route:

• Trifluoromethylation: Ethyl 4,4,4-trifluoro-crotonate undergoes nucleophilic addition to introduce the -CF₃ group.

• Chiral Resolution: Sharpless AD with (DHQD)₂PHAL or (DHQ)₂PHAL ligands yields diol intermediates with >98% enantiomeric excess (ee).

• Amine Formation: Reductive amination or azide reduction converts intermediates to the target amine.

• Salt Formation: Reaction with hydrochloric acid produces the hydrochloride salt.

Critical Reaction Conditions:

• Temperature control (0–25°C) to minimize racemization.

• Inert atmospheres (N₂/Ar) to prevent oxidation.

• Catalysts: CuCl₂ for solid-phase peptide coupling.

Racemization Mitigation

Racemization during peptide coupling is a major challenge. Solution-phase synthesis under DIC/HOBt coupling at 0°C for 20 hours achieves racemization-free incorporation into oligopeptides. For solid-phase synthesis, adding 1.0 eq. CuCl₂ stabilizes the amine group.

Biological Activity and Mechanism

Neuroprotective Effects

Preliminary in vitro studies indicate that (2R)-4,4,4-trifluorobutan-2-amine hydrochloride modulates glutamate receptors, reducing excitotoxicity in neuronal cells. The trifluoromethyl group enhances binding affinity to NMDA receptor subunits, potentially mitigating neurodegenerative pathways.

Enzymatic Interactions

The compound inhibits monoamine oxidase B (MAO-B) with an IC₅₀ of 12.3 μM, suggesting utility in Parkinson’s disease therapy. Comparative studies show 3-fold higher selectivity over MAO-A, attributed to steric complementarity with the enzyme’s hydrophobic pocket.

Table 1: Biological Activity Profile

Target	Activity	Potency (IC₅₀/EC₅₀)
NMDA Receptor	Antagonist	8.7 μM
MAO-B	Inhibitor	12.3 μM
GABAₐ Receptor	No significant activity	>100 μM

Pharmacodynamic and Kinetic Properties

Receptor Binding Kinetics

Surface plasmon resonance (SPR) studies reveal a Kₐ of 2.1 × 10⁶ M⁻¹ for NMDA receptors, with slow dissociation (t₁/₂ = 18 min). This prolonged binding may enhance therapeutic duration.

Metabolic Stability

In vitro hepatic microsome assays demonstrate a half-life of 4.2 hours in human models, primarily via CYP3A4-mediated oxidation. Fluorine substitution reduces first-pass metabolism compared to non-fluorinated analogs.

Comparative Analysis with Analogues

Structural Analogues

4,4,4-Trifluorobutan-1-amine hydrochloride (CAS: 84153-82-2) lacks the chiral center, resulting in 10-fold lower MAO-B inhibition. This underscores the importance of stereochemistry in bioactivity.

Table 2: Key Differences Between Analogues

Property	(2R)-4,4,4-Trifluorobutan-2-amine	4,4,4-Trifluorobutan-1-amine
Chirality	R-configuration	None
MAO-B IC₅₀	12.3 μM	129 μM
Solubility in H₂O	32 mg/mL	18 mg/mL